Cas no 1243346-44-2 (2-FLUORO-5-METHYLSULFANYLPHENOL)

• Product Name: 2-FLUORO-5-METHYLSULFANYLPHENOL
• CAS No: 1243346-44-2
• MF: C₇H₇FOS
• MW: 158.193284273148
• MDL: MFCD16998979
• CID: 4471515
• PubChem ID: 72222659
• Update Time: 2025-11-06

2-FLUORO-5-METHYLSULFANYLPHENOL Chemical and Physical Properties

Names and Identifiers

• 2-FLUORO-5-METHYLSULFANYLPHENOL
• 1243346-44-2
• CS-0194918
• MFCD16998979
• 2-Floro-5-(methylsulfanyl)phenol
• E91308
• SCHEMBL20204602
• MB25520
• 2-FLUORO-5-(METHYLSULFANYL)PHENOL
• 2-FLUORO-5-(METHYLTHIO)PHENOL

• MDL： MFCD16998979
• Inchi： 1S/C7H7FOS/c1-10-5-2-3-6(8)7(9)4-5/h2-4,9H,1H3
• InChI Key： NKIANJBLUHNJPK-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=C(C=1)O)F

Computed Properties

• Exact Mass: 158.02016418g/mol
• Monoisotopic Mass: 158.02016418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 45.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-FLUORO-5-METHYLSULFANYLPHENOL

Research Brief on 2-FLUORO-5-METHYLSULFANYLPHENOL (CAS: 1243346-44-2): Recent Advances and Applications

2-FLUORO-5-METHYLSULFANYLPHENOL (CAS: 1243346-44-2) is a fluorinated phenolic compound with a methylthio substituent, which has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and functional properties. Recent studies have explored its potential as a versatile building block in medicinal chemistry, particularly in the development of novel therapeutic agents and biochemical probes. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activities, and applications in drug discovery.

Recent synthetic methodologies for 2-FLUORO-5-METHYLSULFANYLPHENOL have focused on optimizing yield and purity while minimizing environmental impact. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic fluorination approach using palladium-based catalysts, achieving a 92% yield under mild conditions. This advancement addresses previous challenges associated with the introduction of fluorine atoms into aromatic systems, offering a more efficient route for large-scale production. Additionally, the methylthio group's role in enhancing the compound's metabolic stability has been corroborated by pharmacokinetic studies, making it a promising candidate for further drug development.

In the realm of biological applications, 2-FLUORO-5-METHYLSULFANYLPHENOL has shown notable activity as an inhibitor of tyrosine kinases, particularly in the context of cancer therapeutics. A preclinical study conducted by researchers at the National Institutes of Health (NIH) revealed its efficacy in suppressing tumor growth in murine models of non-small cell lung cancer (NSCLC). The compound's ability to selectively target aberrant signaling pathways while sparing normal cells underscores its potential as a targeted therapy. Furthermore, its fluorescent properties have been leveraged in the design of molecular probes for real-time imaging of enzymatic activity in live cells, as reported in a 2024 ACS Chemical Biology publication.

The compound's utility extends beyond oncology, with emerging evidence supporting its role in neurodegenerative disease research. A collaborative study between academic and industrial researchers identified 2-FLUORO-5-METHYLSULFANYLPHENOL as a modulator of alpha-synuclein aggregation, a hallmark of Parkinson's disease. By disrupting fibril formation, the compound exhibits neuroprotective effects in in vitro and ex vivo models, paving the way for future therapeutic exploration. These findings were recently presented at the 2024 International Conference on Chemical Biology and remain under peer review for publication.

In conclusion, 2-FLUORO-5-METHYLSULFANYLPHENOL (CAS: 1243346-44-2) represents a multifaceted tool in modern chemical biology and drug discovery. Its synthetic accessibility, combined with its diverse biological activities, positions it as a valuable scaffold for the development of next-generation therapeutics and diagnostic agents. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications across multiple disease areas. Stakeholders in the pharmaceutical industry are encouraged to monitor developments closely, as this compound may hold the key to addressing unmet medical needs in oncology, neurology, and beyond.